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Compound of Interest

Compound Name: 2-Hydroxynicotinaldehyde

Cat. No.: B1277654 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the safe disposal of 2-
Hydroxynicotinaldehyde, ensuring compliance with safety protocols and minimizing

environmental impact.

Key Safety and Handling Information
2-Hydroxynicotinaldehyde is a compound that requires careful handling. It is known to cause

skin and serious eye irritation.[1][2][3] Therefore, appropriate personal protective equipment

(PPE), including gloves and eye protection, should be worn at all times when working with this

chemical.[1] Work should be conducted in a well-ventilated area to avoid inhalation of dust.[2]

[3][4]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for 2-
Hydroxynicotinaldehyde.
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Property Value Source

Molecular Formula C₆H₅NO₂ [4][5][6]

Molecular Weight 123.11 g/mol [5][6]

Appearance
Beige to light yellow

powder/crystal
[1][4]

Melting Point 223 °C [4][6]

Storage Temperature 2-8°C [6]

Experimental Protocols: Proper Disposal
Procedures
The proper disposal of 2-Hydroxynicotinaldehyde is a critical aspect of laboratory safety. The

following step-by-step procedure should be followed.

Step 1: Waste Identification and Segregation

Solid Waste: Collect unused or contaminated solid 2-Hydroxynicotinaldehyde in a

designated, clearly labeled hazardous waste container.[1]

Liquid Waste: Solutions containing 2-Hydroxynicotinaldehyde should be collected in a

separate, compatible, and clearly labeled liquid hazardous waste container.[1]

Contaminated Materials: Any materials such as gloves, wipes, or filter paper that have come

into contact with the chemical should be considered contaminated and disposed of as solid

hazardous waste.

Step 2: Waste Container Management

Ensure all waste containers are in good condition, compatible with the chemical, and have a

securely fitting lid.[1]

Label all containers clearly with "Hazardous Waste" and the full chemical name: "2-
Hydroxynicotinaldehyde".[1]
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Step 3: Storage of Waste

Store waste containers in a designated, well-ventilated, and secure area away from

incompatible materials.[1] The storage area should be locked up.[3][4]

Step 4: Final Disposal

The disposal of 2-Hydroxynicotinaldehyde waste must be handled by a licensed chemical

waste disposal company.[1] Do not dispose of this chemical down the drain or in regular

trash.[1][4]

Follow your institution's specific procedures for arranging a hazardous waste pickup. This

typically involves completing a waste manifest form.[1]

Step 5: Empty Container Disposal

For empty containers, triple rinse with a suitable solvent (e.g., ethanol or acetone).

The first rinsate must be collected and disposed of as hazardous liquid waste.[1] Subsequent

rinses may be managed according to institutional guidelines.

Puncture the container to prevent reuse.[1]

Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 2-Hydroxynicotinaldehyde.
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Caption: Workflow for the proper disposal of 2-Hydroxynicotinaldehyde.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1277654?utm_src=pdf-body-img
https://www.benchchem.com/product/b1277654?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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